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Compound of Interest

Compound Name: Citreoviridin-13C23

Cat. No.: B15134970

This technical support center provides essential guidance for the safe laboratory handling and
disposal of Citreoviridin-13C23. Researchers, scientists, and drug development professionals
should familiarize themselves with this information before working with this compound.

Frequently Asked Questions (FAQS)
Q1: What is Citreoviridin-13C23 and what are its primary hazards?

ALl: Citreoviridin-13Czs is an isotopically labeled form of Citreoviridin, a mycotoxin produced by
several species of Penicillium and Aspergillus fungi.[1][2] The carbon-13 labeling does not
significantly alter its chemical properties or toxicity. The primary hazards associated with
Citreoviridin are:

e High Acute Toxicity: It is fatal if swallowed, toxic in contact with skin, and fatal if inhaled.[3][4]

[5]
e Organ Damage: It can cause damage to the liver and kidneys.

o Health Effects: It may cause respiratory irritation, skin irritation, and serious eye irritation. It is
also suspected of damaging fertility or the unborn child.

Q2: What are the physical and chemical properties of Citreoviridin?

A2: The table below summarizes the key physical and chemical properties of Citreoviridin. The
properties of the 13C23 labeled version are expected to be comparable.
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Property Value Source
Molecular Formula C23H3006
Molecular Weight 402.5 g/mol
Appearance Crystalline solid
Insoluble in water. Soluble in
N ethanol, chloroform,
Solubility ]
dichloromethane, and DMSO
(10 mg/mL).
Stable under recommended
. storage conditions. Can
Stability

undergo isomerization over

long storage periods.

Q3: What personal protective equipment (PPE) is required when handling Citreoviridin-13C23?

A3: Due to its high toxicity, stringent adherence to PPE protocols is mandatory. Always wear

the following:

¢ Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Always inspect gloves for

integrity before use and dispose of them after handling the compound.

o Lab Coat: A lab coat or other protective clothing should be worn and laundered separately

from other clothing.

o Eye Protection: Safety glasses with side shields or goggles are required.

» Respiratory Protection: If working with the solid form where dust may be generated, or if

adequate ventilation is not available, a NIOSH-approved respirator is necessary.

Q4: What are the proper storage conditions for Citreoviridin-13C23?

A4: Store Citreoviridin-13Cz3 in a cool, dry, and well-ventilated area in its original, tightly sealed

container. It should be stored locked up and away from incompatible materials such as strong

oxidizing agents.
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Q5: How should | dispose of Citreoviridin-*3Cz3 waste?

A5: All waste containing Citreoviridin-13C23 must be treated as hazardous waste. Dispose of the
compound and any contaminated materials (e.g., gloves, vials, pipette tips) in a designated,
labeled, and sealed hazardous waste container. Follow all local, state, and federal regulations
for hazardous waste disposal.

Troubleshooting Guides
Scenario 1: Accidental Skin or Eye Contact

¢ Issue: You have accidentally come into contact with Citreoviridin-13Cz3 on your skin or in your
eyes.

¢ Immediate Action:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
any contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Remove contact lenses if present and easy to do so.
Seek immediate medical attention.

Scenario 2: Accidental Inhalation

 Issue: You have inhaled dust or aerosol of Citreoviridin-3Czs.

e Immediate Action:
o Move to an area with fresh air immediately.
o If breathing is difficult or has stopped, provide artificial respiration.
o Seek immediate medical attention.

Scenario 3: Accidental Ingestion

 Issue: You have accidentally swallowed Citreoviridin-+3Czs.
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e Immediate Action:
o Do NOT induce vomiting.
o Rinse your mouth with water.

o Seek immediate medical attention. Never give anything by mouth to an unconscious

person.
Scenario 4: A Small Spill Occurs in a Fume Hood

e |Issue: A small amount of solid or a solution of Citreoviridin-13C23 has been spilled inside a
chemical fume hood.

e Action Plan:
o Ensure the fume hood is operating correctly.

o Wearing appropriate PPE (double gloves, lab coat, eye protection), carefully clean up the

spill.

o For solid spills, gently cover with a damp paper towel to avoid generating dust and then

carefully wipe up.
o For liquid spills, absorb with an inert material (e.g., vermiculite, sand).
o Place all contaminated materials into a sealed, labeled hazardous waste container.
o Decontaminate the area of the spill with a suitable cleaning agent.
o Wash your hands thoroughly after the cleanup.
Experimental Protocols
Protocol 1: Weighing and Preparing a Solution of Citreoviridin-13Cz3

o Preparation: Before starting, ensure you are wearing all required PPE (see FAQ Q3). All
handling of the solid compound must be performed in a certified chemical fume hood or a
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glove box.
e Weighing:

o Use a tared, sealed container (e.g., a vial with a septum cap) to weigh the desired amount
of Citreoviridin-13Cazs.

o Avoid creating dust. If any static is present, use an anti-static gun.
e Solubilization:

o Add the desired solvent (e.g., DMSO, ethanol) to the vial containing the weighed
Citreoviridin-13C23 using a syringe through the septum cap.

o Gently vortex or sonicate until the compound is fully dissolved.

o Storage of Solution: Store the resulting solution in a tightly sealed and clearly labeled
container in a cool, dry, and dark place as per the storage recommendations.

Protocol 2: Decontamination of Glassware

« Initial Rinse: After use, rinse the glassware with a small amount of the solvent used for the
experiment to remove the bulk of the Citreoviridin-13C23 residue. Collect this rinse solvent as
hazardous waste.

e Soaking: Immerse the glassware in a freshly prepared oxidizing solution (e.g., a solution of
sodium hypochlorite) for at least 24 hours in a well-ventilated area.

o Final Cleaning: After soaking, thoroughly rinse the glassware with deionized water and then
wash with a standard laboratory detergent.

Visualizations
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Caption: Workflow for responding to a Citreoviridin-*3Cz3 spill.
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Caption: Logical pathway for the disposal of Citreoviridin-13C23 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15134970?utm_src=pdf-body-img
https://www.benchchem.com/product/b15134970?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15134970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

References

1. Citreoviridin - Wikipedia [en.wikipedia.org]

2. Whole Genome Analysis Revealed the Genes Responsible for Citreoviridin Biosynthesis
in Penicillium citreonigrum - PMC [pmc.ncbi.nim.nih.gov]

» 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
e 4. s3.amazonaws.com [s3.amazonaws.com]
e 5. cdn.caymanchem.com [cdn.caymanchem.com]

 To cite this document: BenchChem. [Technical Support Center: Safe Handling and Disposal
of Citreoviridin-13Cz3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15134970#safe-laboratory-handling-and-disposal-of-
citreoviridin-13c23]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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